N-(2,6-Dichlorophenyl)-4-(pyrazin-2-yl)piperazine-1-carbothioamide

• CAS No.: 89007-43-2
• Molecular Formula: C15H15Cl2N5S
• Molecular Weight: 368.3 g/mol
• IUPAC Name: N-(2,6-dichlorophenyl)-4-pyrazin-2-ylpiperazine-1-carbothioamide
• InChI: InChI=1S/C15H15Cl2N5S/c16-11-2-1-3-12(17)14(11)20-15(23)22-8-6-21(7-9-22)13-10-18-4-5-19-13/h1-5,10H,6-9H2,(H,20,23)
• InChI Key: AEANOFWSPZXMGM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CN=C2)C(=S)NC3=C(C=CC=C3Cl)Cl

Description

N-(2,6-Dichlorophenyl)-4-(pyrazin-2-yl)piperazine-1-carbothioamide is a useful research compound. Its molecular formula is C15H15Cl2N5S and its molecular weight is 368.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 4.92 g. of 1-(2-pyrazinyl)piperazine in 50 ml. of anhydrous ether is added dropwise a solution of 6.12 g. of 2,6-dichlorophenyl isothiocyanate in 50 ml. of anhydrous ether over 10 minutes. The mixture is stirred for 15 minutes and the resulting solid collected. This solid is dissolved with heat in a mixture of 200 ml. of acetone and 150 ml. of methanol and then cooled. The resulting solid is collected giving 5.29 g. of the desired product as white crystals, m.p. 225°-227° C.

Synthesis routes and methods II

Procedure details